rac-(1R*)-1-Phenyl-2-aminoethanol
rac-(1R*)-1-Phenyl-2-aminoethanol
2-Hydroxyphenethylamine, also known as beta-phenylethanolamine or 2-amino-1-phenylethanol, belongs to the class of organic compounds known as aralkylamines. These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group. 2-Hydroxyphenethylamine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Hydroxyphenethylamine has been found in human testicle tissue, and has also been primarily detected in blood. 2-Hydroxyphenethylamine can be converted into 2-(hydroxymethyl)-4-(1-hydroxy-2-{[6-(4-phenylbutoxy)hexyl]amino}ethyl)phenol.
Phenylethanolamine is the simplest member of the class of phenylethanolamines that is 2-aminoethanol bearing a phenyl substituent at the 1-position. The parent of the phenylethanolamine class. It has a role as a human metabolite. It is a conjugate base of a phenylethanolaminium.
Simple amine found in the brain. It may be modulator of sympathetic functions. Its derivatives are adrenergic agonists and antagonists. It is also used in chemical industry.
Phenylethanolamine is the simplest member of the class of phenylethanolamines that is 2-aminoethanol bearing a phenyl substituent at the 1-position. The parent of the phenylethanolamine class. It has a role as a human metabolite. It is a conjugate base of a phenylethanolaminium.
Simple amine found in the brain. It may be modulator of sympathetic functions. Its derivatives are adrenergic agonists and antagonists. It is also used in chemical industry.
Brand Name:
Vulcanchem
CAS No.:
1936-63-6
VCID:
VC0155150
InChI:
InChI=1S/C8H11NO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H,6,9H2
SMILES:
C1=CC=C(C=C1)C(CN)O
Molecular Formula:
C8H11NO
Molecular Weight:
137.18 g/mol
rac-(1R*)-1-Phenyl-2-aminoethanol
CAS No.: 1936-63-6
Main Products
VCID: VC0155150
Molecular Formula: C8H11NO
Molecular Weight: 137.18 g/mol
CAS No. | 1936-63-6 |
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Product Name | rac-(1R*)-1-Phenyl-2-aminoethanol |
Molecular Formula | C8H11NO |
Molecular Weight | 137.18 g/mol |
IUPAC Name | 2-amino-1-phenylethanol |
Standard InChI | InChI=1S/C8H11NO/c9-6-8(10)7-4-2-1-3-5-7/h1-5,8,10H,6,9H2 |
Standard InChIKey | ULSIYEODSMZIPX-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)C(CN)O |
Canonical SMILES | C1=CC=C(C=C1)C(CN)O |
Melting Point | 56.5°C |
Physical Description | Solid |
Description | 2-Hydroxyphenethylamine, also known as beta-phenylethanolamine or 2-amino-1-phenylethanol, belongs to the class of organic compounds known as aralkylamines. These are alkylamines in which the alkyl group is substituted at one carbon atom by an aromatic hydrocarbyl group. 2-Hydroxyphenethylamine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). 2-Hydroxyphenethylamine has been found in human testicle tissue, and has also been primarily detected in blood. 2-Hydroxyphenethylamine can be converted into 2-(hydroxymethyl)-4-(1-hydroxy-2-{[6-(4-phenylbutoxy)hexyl]amino}ethyl)phenol. Phenylethanolamine is the simplest member of the class of phenylethanolamines that is 2-aminoethanol bearing a phenyl substituent at the 1-position. The parent of the phenylethanolamine class. It has a role as a human metabolite. It is a conjugate base of a phenylethanolaminium. Simple amine found in the brain. It may be modulator of sympathetic functions. Its derivatives are adrenergic agonists and antagonists. It is also used in chemical industry. |
Solubility | 45.8 mg/mL |
Synonyms | 2 Hydroxyphenethylamine 2 Phenylethanolamine 2-Hydroxyphenethylamine 2-Phenylethanolamine beta Hydroxyphenethylamine beta Phenylethanolamine beta-Hydroxyphenethylamine beta-Phenylethanolamine Bisnorephedrine |
PubChem Compound | 1000 |
Last Modified | Nov 11 2021 |
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